Cas no 104502-17-2 (Azepane-3-carbonitrile)

• Product Name: Azepane-3-carbonitrile
• CAS No: 104502-17-2
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 2861529
• Update Time: 2023-08-10

Azepane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-cyanoperhydroazepine
• azepane-3-carbonitrile
• hexahydro-1H-azepine-3-carbonitrile
• Azepane-3-carbonitrile

• Inchi： 1S/C7H12N2/c8-5-7-3-1-2-4-9-6-7/h7,9H,1-4,6H2
• InChI Key： YKRBJQIVGGURGD-UHFFFAOYSA-N
• SMILES： N1CCCCC(C#N)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• XLogP3: 0.4
• Topological Polar Surface Area: 35.8